![molecular formula C19H21N3O6S B3746062 3-(aminosulfonyl)-N-(2-cyano-4,5-diethoxyphenyl)-4-methoxybenzamide](/img/structure/B3746062.png)
3-(aminosulfonyl)-N-(2-cyano-4,5-diethoxyphenyl)-4-methoxybenzamide
Overview
Description
3-(aminosulfonyl)-N-(2-cyano-4,5-diethoxyphenyl)-4-methoxybenzamide, also known as ADX-47273, is a selective positive allosteric modulator of metabotropic glutamate receptor 5 (mGluR5). It is a small molecule compound that has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, including schizophrenia, anxiety, depression, and addiction.
Mechanism of Action
3-(aminosulfonyl)-N-(2-cyano-4,5-diethoxyphenyl)-4-methoxybenzamide acts as a positive allosteric modulator of mGluR5, which is a G protein-coupled receptor that plays an important role in synaptic plasticity and neurotransmission. By binding to a specific site on the receptor, 3-(aminosulfonyl)-N-(2-cyano-4,5-diethoxyphenyl)-4-methoxybenzamide enhances the activity of mGluR5, leading to increased neurotransmitter release and improved synaptic plasticity.
Biochemical and Physiological Effects:
3-(aminosulfonyl)-N-(2-cyano-4,5-diethoxyphenyl)-4-methoxybenzamide has been shown to have a number of biochemical and physiological effects, including increased synaptic plasticity, enhanced cognitive function, and reduced anxiety and depression-like behavior in preclinical studies. It has also been shown to have a neuroprotective effect in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
3-(aminosulfonyl)-N-(2-cyano-4,5-diethoxyphenyl)-4-methoxybenzamide has several advantages as a research tool, including its high selectivity for mGluR5, its ability to cross the blood-brain barrier, and its favorable pharmacokinetic properties. However, one limitation of 3-(aminosulfonyl)-N-(2-cyano-4,5-diethoxyphenyl)-4-methoxybenzamide is its relatively short half-life, which may limit its usefulness in certain experiments.
Future Directions
There are several potential future directions for research on 3-(aminosulfonyl)-N-(2-cyano-4,5-diethoxyphenyl)-4-methoxybenzamide. One area of interest is the potential use of 3-(aminosulfonyl)-N-(2-cyano-4,5-diethoxyphenyl)-4-methoxybenzamide as a treatment for addiction, as mGluR5 has been implicated in the development and maintenance of addictive behaviors. Another area of interest is the potential use of 3-(aminosulfonyl)-N-(2-cyano-4,5-diethoxyphenyl)-4-methoxybenzamide in combination with other drugs, such as antidepressants or antipsychotics, to enhance their therapeutic effects. Additionally, further research is needed to better understand the mechanisms underlying the neuroprotective effects of 3-(aminosulfonyl)-N-(2-cyano-4,5-diethoxyphenyl)-4-methoxybenzamide, and to identify other potential therapeutic targets for this compound.
Scientific Research Applications
3-(aminosulfonyl)-N-(2-cyano-4,5-diethoxyphenyl)-4-methoxybenzamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have anxiolytic and antidepressant effects in preclinical studies, and is currently being evaluated in clinical trials for the treatment of anxiety disorders and major depressive disorder.
properties
IUPAC Name |
N-(2-cyano-4,5-diethoxyphenyl)-4-methoxy-3-sulfamoylbenzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O6S/c1-4-27-16-8-13(11-20)14(10-17(16)28-5-2)22-19(23)12-6-7-15(26-3)18(9-12)29(21,24)25/h6-10H,4-5H2,1-3H3,(H,22,23)(H2,21,24,25) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDGLVELENJGCDY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C(=C1)C#N)NC(=O)C2=CC(=C(C=C2)OC)S(=O)(=O)N)OCC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O6S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-cyano-4,5-diethoxyphenyl)-4-methoxy-3-sulfamoylbenzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.